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Compound of Interest

Compound Name: 5-Nitrobarbituric Acid Trihydrate

CAS No.: 6209-44-5

Cat. No.: B1427329 Get Quote

Welcome to the technical support guide for handling and dissolving 5-nitrobarbituric acid. This

resource is designed for researchers, scientists, and drug development professionals who may

encounter challenges in preparing solutions of this compound. We will explore the optimal

procedures for using Dimethyl Sulfoxide (DMSO) and N,N-Dimethylformamide (DMF),

providing not just protocols, but the scientific rationale behind them to ensure experimental

success and reproducibility.

Frequently Asked Questions (FAQs)
Q1: What is 5-nitrobarbituric acid and what are its basic
solubility properties?
5-Nitrobarbituric acid, also known as dilituric acid, is a heterocyclic organic compound with the

molecular formula C₄H₃N₃O₅.[1][2][3] It typically appears as an off-white to light yellow

crystalline solid.[1][4]

Its solubility is generally limited in many common lab solvents. It is only slightly soluble in cold

water and alcohol but shows increased solubility in hot water and basic solutions like sodium

hydroxide.[2][4][5] It is considered insoluble in non-polar solvents such as ether.[2][5] For

applications requiring high concentrations in organic media, polar aprotic solvents are the

preferred choice.
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Q2: Why are DMSO and DMF recommended for
dissolving 5-nitrobarbituric acid?
Both DMSO (Dimethyl Sulfoxide) and DMF (N,N-Dimethylformamide) are powerful polar aprotic

solvents, often referred to as "universal solvents" due to their ability to dissolve a wide array of

both polar and non-polar compounds.[6][7][8][9]

The key to their efficacy lies in their molecular structure:

High Polarity: Both molecules possess a significant dipole moment, allowing them to

effectively solvate polar molecules like 5-nitrobarbituric acid, which has multiple polar

functional groups (nitro, carbonyl, and amine groups).[9][10]

Aprotic Nature: They lack acidic protons (like those in water or alcohols). This prevents them

from donating hydrogen bonds and allows them to excel at solvating cations, which in turn

facilitates the dissolution of complex polar molecules. This property makes them ideal for

reactions following polar mechanisms, such as Sₙ2 reactions.[11][12][13]

High Dielectric Constant: This property helps to overcome the lattice energy of the crystalline

solid, pulling the individual molecules into solution.

Q3: What is the maximum concentration of 5-
nitrobarbituric acid achievable in DMSO?
Published data indicates that a concentration as high as 100 mg/mL (577.77 mM) can be

achieved in DMSO.[1] However, reaching this concentration is not trivial and requires

mechanical assistance in the form of ultrasonication to break down the crystal lattice and

facilitate solvation.[1]

Q4: What is the expected solubility of 5-nitrobarbituric
acid in DMF?
While specific quantitative data for 5-nitrobarbituric acid in DMF is not readily available in the

literature, we can make an educated estimation based on solvent properties and data from

structurally similar compounds. DMF and DMSO have similar solvent characteristics.[9] For
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example, a related compound, 2-thiobarbituric acid, exhibits a solubility of approximately 12

mg/mL in both DMSO and DMF.[14]

Given this, it is reasonable to expect 5-nitrobarbituric acid to be soluble in DMF, though it may

not reach the same high concentration of 100 mg/mL that is possible in DMSO. Researchers

should empirically determine the solubility limit for their specific application, starting with lower

concentrations.

Q5: How should I properly store stock solutions of 5-
nitrobarbituric acid?
Once dissolved, the stability of the stock solution is critical. For DMSO stock solutions, the

following storage conditions are recommended:

-80°C for up to 6 months[1]

-20°C for up to 1 month[1]

To prevent degradation from repeated freeze-thaw cycles, it is imperative to aliquot the stock

solution into smaller, single-use volumes immediately after preparation.[1]

Experimental Protocols & Data
Data Summary Table

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 12 Tech Support

https://cdn.caymanchem.com/cdn/insert/27367.pdf
https://www.medchemexpress.com/5-nitrobarbituric-acid.html
https://www.medchemexpress.com/5-nitrobarbituric-acid.html
https://www.medchemexpress.com/5-nitrobarbituric-acid.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1427329?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter
5-Nitrobarbituric
Acid

DMSO (Dimethyl
Sulfoxide)

DMF (N,N-
Dimethylformamide
)

Formula C₄H₃N₃O₅ (CH₃)₂SO C₃H₇NO

M.W. (anhydrous) 173.08 g/mol [1][15] 78.13 g/mol 73.09 g/mol

Appearance
Off-white/light yellow

solid[1]
Colorless liquid Colorless liquid[7]

Solvent Type N/A Polar Aprotic[11][16] Polar Aprotic[12][13]

Boiling Point
176°C (decomposes)

[2]
189°C[16] 153°C

Max Solubility
100 mg/mL in

DMSO[1]
N/A Empirically determine

Protocol 1: Preparation of High-Concentration Stock
Solution in DMSO (100 mg/mL)
This protocol is designed to achieve the maximum reported solubility.

Materials:

5-Nitrobarbituric acid (anhydrous)

High-purity, anhydrous DMSO (newly opened bottle recommended)[1]

Sterile, conical-bottom tube

Precision balance

Bath sonicator

Procedure:

Weighing: Accurately weigh 10 mg of 5-nitrobarbituric acid powder and transfer it to the

conical tube.
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Solvent Addition: Add 100 µL of anhydrous DMSO to the tube. This will yield a final

concentration of 100 mg/mL.

Energy Input: Vortex the mixture briefly. The compound will not dissolve completely at this

stage.

Sonication: Place the tube in a bath sonicator. Sonicate the mixture in short bursts,

monitoring the dissolution progress. If the sonicator bath heats up, allow the sample to cool

periodically to prevent thermal degradation. Continue until the solution is clear and free of

visible particles.[1]

Final Assessment: Once fully dissolved, inspect the solution for any precipitation. If the

solution is clear, it is ready for use or storage.

Storage: Aliquot into single-use volumes and store at -80°C or -20°C as per the stability

guidelines.

General Dissolution Workflow

Preparation Dissolution Final Steps

1. Weigh Compound 2. Add Anhydrous Solvent 3. Apply Energy
(Vortex, Sonicate, Gentle Heat) 4. Assess Clarity 5. AliquotSolution Clear 6. Store at -80°C / -20°C

Click to download full resolution via product page

Caption: Standard workflow for dissolving 5-nitrobarbituric acid.

Protocol 2: Preparation of Stock Solution in DMF
(Empirical Method)
As a precise solubility limit is not published, this protocol uses an empirical approach to avoid

oversaturation.

Materials:
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5-Nitrobarbituric acid (anhydrous)

High-purity, anhydrous DMF

Sterile glass vial

Magnetic stirrer and stir bar

Procedure:

Initial Setup: Place a magnetic stir bar in the vial. Add 1 mL of anhydrous DMF.

Incremental Addition: Begin stirring the DMF at a moderate speed. Start by adding a small,

known amount of 5-nitrobarbituric acid (e.g., 5-10 mg).

Observe Dissolution: Allow the mixture to stir for several minutes at room temperature.

Observe if the solid dissolves completely.

Continue Addition: If the initial amount dissolves fully, continue adding small, pre-weighed

increments of the compound. Allow sufficient time for dissolution after each addition.

Identify Saturation: The point at which a small amount of solid material no longer dissolves,

even after prolonged stirring and gentle warming (up to 40°C), indicates that you have

reached or exceeded the solubility limit.

Final Concentration: Calculate the final concentration based on the total mass of compound

that fully dissolved in the known volume of DMF.

Storage: Filter the saturated solution if necessary to remove any undissolved solid. Aliquot

and store appropriately.

Troubleshooting Guide
Q: My 5-nitrobarbituric acid is not dissolving, even with
sonication. What's wrong?
A: This is a common issue that can stem from several factors:
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Solvent Quality: DMSO is highly hygroscopic, meaning it readily absorbs moisture from the

air. Water content can significantly reduce its ability to dissolve certain compounds.[1]

Solution: Always use a new, unopened bottle of high-purity, anhydrous DMSO. If you must

use an older bottle, ensure it has been stored properly with desiccant and consider using

molecular sieves to dry it before use.

Concentration Limit Exceeded: You may be attempting a concentration that is too high for the

solvent, especially if using DMF.

Solution: Re-calculate your desired concentration. If using DMF, try preparing a more

dilute solution.

Insufficient Energy: For high concentrations, simple vortexing is not enough.

Solution: Ensure you are using a bath sonicator of sufficient power. Gentle warming (e.g.,

to 30-40°C) can also be applied, but monitor carefully to avoid degradation.

Q: I successfully dissolved the compound, but it
precipitated out of solution after cooling/sitting. Why?
A: This indicates that you created a supersaturated solution, or that the storage conditions are

not optimal.

Supersaturation: If you used heat to aid dissolution, the solubility limit will be higher than at

room temperature. Upon cooling, the compound may crash out.

Solution: Prepare the solution at the temperature it will be used or stored. If warming is

necessary, do so minimally and be aware that precipitation upon cooling is possible. You

may need to work with a lower, more stable concentration.

Moisture Contamination: If the vial is not sealed properly, the solvent can absorb

atmospheric moisture over time, reducing solubility and causing precipitation.

Solution: Use vials with high-quality, airtight seals. Store aliquots in a desiccated

environment if possible.
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Troubleshooting Logic Diagram

Problem: Compound Not Dissolving

Is the solvent
 anhydrous & high-purity?

Use new, anhydrous solvent

No

Is concentration > 100 mg/mL
(for DMSO)?

Yes

Reduce concentration

Yes

Was sufficient energy
(sonication/warming) applied?

No

Increase sonication time/
Gently warm solution

No

Solution should be clear.
If not, consult literature
for alternative solvents.

Yes

Click to download full resolution via product page

Caption: Troubleshooting flowchart for dissolution problems.
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Safety & Handling
As a Senior Application Scientist, I must emphasize that safety is paramount.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

nitrile gloves, and chemical safety goggles.[15]

Hazard Information: 5-Nitrobarbituric acid is classified as a skin irritant, a serious eye irritant,

and may cause respiratory irritation.[3][15][17]

Handling: Handle the solid powder in a well-ventilated area or a chemical fume hood to avoid

inhaling dust. Avoid contact with skin and eyes. In case of contact, rinse the affected area

thoroughly with water.[18]

Solvent Hazards: Both DMSO and DMF can facilitate the absorption of chemicals through

the skin. Exercise extreme caution and prevent skin contact when working with solutions

containing these solvents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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